4-Hydroxybenzyl cyanide
4-Hydroxybenzyl cyanide
(4-hydroxyphenyl)acetonitrile is a hydroxynitrile that is phenylacetonitrile substituted by a hydroxy group at position 4. It has a role as a plant metabolite.
4-Hydroxybenzyl cyanide is a natural product found in Drypetes gossweileri, Moringa oleifera, and Chlamydomonas reinhardtii with data available.
4-Hydroxybenzyl cyanide is a natural product found in Drypetes gossweileri, Moringa oleifera, and Chlamydomonas reinhardtii with data available.
Brand Name:
Vulcanchem
CAS No.:
14191-95-8
VCID:
VC20792761
InChI:
InChI=1S/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H2
SMILES:
C1=CC(=CC=C1CC#N)O
Molecular Formula:
C8H7NO
Molecular Weight:
133.15 g/mol
4-Hydroxybenzyl cyanide
CAS No.: 14191-95-8
Cat. No.: VC20792761
Molecular Formula: C8H7NO
Molecular Weight: 133.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (4-hydroxyphenyl)acetonitrile is a hydroxynitrile that is phenylacetonitrile substituted by a hydroxy group at position 4. It has a role as a plant metabolite. 4-Hydroxybenzyl cyanide is a natural product found in Drypetes gossweileri, Moringa oleifera, and Chlamydomonas reinhardtii with data available. |
|---|---|
| CAS No. | 14191-95-8 |
| Molecular Formula | C8H7NO |
| Molecular Weight | 133.15 g/mol |
| IUPAC Name | 2-(4-hydroxyphenyl)acetonitrile |
| Standard InChI | InChI=1S/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H2 |
| Standard InChI Key | AYKYOOPFBCOXSL-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC#N)O |
| Canonical SMILES | C1=CC(=CC=C1CC#N)O |
| Appearance | Powder |
| Boiling Point | 329.00 to 330.00 °C. @ 760.00 mm Hg |
| Melting Point | 72 °C |
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